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Compound of Interest

Compound Name: 5-Hydroxy Imidacloprid-d4

Cat. No.: B15558018

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential data and

methodologies associated with a Certificate of Analysis (CoA) for the isotopically labeled

internal standard, 5-Hydroxy Imidacloprid-d4. This document is intended to serve as a

detailed reference for researchers and professionals involved in the quantitative analysis of the

neonicotinoid insecticide metabolite, 5-Hydroxy Imidacloprid.

Certificate of Analysis: A Representative Summary
A Certificate of Analysis for a reference standard like 5-Hydroxy Imidacloprid-d4 is a critical

document that attests to its quality and purity. Below is a summary of the typical quantitative

data presented in such a document, compiled for clarity and easy comparison.
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Parameter Specification

Product Identification

Chemical Name

1-((6-chloro-3-pyridinyl)methyl)-4,5-dihydro-N-

nitro-1H-imidazol-2-amine-d4 (5-hydroxy

metabolite)

CAS Number Not available for the deuterated metabolite

Molecular Formula C₉H₆D₄ClN₅O₃

Molecular Weight 275.70 g/mol

Physical Properties

Appearance White to off-white solid

Solubility Soluble in Methanol, Acetonitrile, DMSO

Quality Control Data

Purity (by HPLC) ≥98%

Isotopic Enrichment ≥98% deuterated forms (d₁-d₄)

Identity
Conforms to structure by ¹H-NMR and Mass

Spectrometry

Storage Conditions -20°C, protect from light

Experimental Protocols
Detailed methodologies are crucial for the accurate and reproducible use of this internal

standard in quantitative assays. The following sections outline the key experimental protocols

for the analysis of 5-Hydroxy Imidacloprid.

Sample Preparation: QuEChERS Method
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for the analysis of pesticide residues in various

matrices.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Acetonitrile (ACN) with 1% acetic acid

Anhydrous magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) for pigmented samples

Protocol:

Homogenize 10 g of the sample (e.g., fruit, vegetable, or tissue) with 10 mL of ACN with 1%

acetic acid.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

Take a 1 mL aliquot of the supernatant for dispersive solid-phase extraction (d-SPE) cleanup.

Add the aliquot to a microcentrifuge tube containing 150 mg of anhydrous MgSO₄, 50 mg of

PSA, and 50 mg of C18. For pigmented samples, 7.5 mg of GCB can be added.

Vortex for 30 seconds and centrifuge at 10,000 rpm for 5 minutes.

Filter the supernatant through a 0.22 µm filter before LC-MS/MS analysis.

High-Performance Liquid Chromatography (HPLC)
Instrumentation:

HPLC system with a UV or Diode Array Detector (DAD)

Chromatographic Conditions:
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Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase: Isocratic elution with Acetonitrile:Water (20:80, v/v).[1]

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Detector Wavelength: 270 nm[1]

Column Temperature: 30°C

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS is the preferred method for the sensitive and selective quantification of 5-Hydroxy

Imidacloprid, utilizing 5-Hydroxy Imidacloprid-d4 as an internal standard.

Instrumentation:

LC-MS/MS system with an electrospray ionization (ESI) source

Liquid Chromatography Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)
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Multiple Reaction Monitoring (MRM) Transitions:

5-Hydroxy Imidacloprid: Precursor Ion (m/z) 272.1 → Product Ion (m/z) 225.1

5-Hydroxy Imidacloprid-d4 (Internal Standard): Precursor Ion (m/z) 276.1 → Product Ion

(m/z) 229.1

Collision Energy and other MS parameters: To be optimized for the specific instrument.

Mandatory Visualizations
Certificate of Analysis Workflow
The following diagram illustrates the general workflow for the generation of a Certificate of

Analysis for a chemical reference standard.
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Caption: Workflow for the generation of a Certificate of Analysis.

Metabolic Pathway of Imidacloprid
This diagram shows the metabolic conversion of Imidacloprid to its 5-hydroxy metabolite.
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Caption: Metabolic pathway of Imidacloprid to 5-Hydroxy Imidacloprid.

LC-MS/MS Quantification Workflow
The following diagram outlines the logical workflow for the quantification of 5-Hydroxy

Imidacloprid using its deuterated internal standard.
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Caption: Workflow for LC-MS/MS quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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